Cas no 1399843-71-0 (Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate)

• Product Name: Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate
• CAS No: 1399843-71-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 4934113
• PubChem ID: 58313067
• Update Time: 2026-02-27

Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate
• QGJYLBTZMNNGKL-UHFFFAOYSA-N
• CS-0197589
• AS-42998
• SCHEMBL1440620
• DB-118922
• EN300-7436360
• AKOS027333929
• ethyl8-oxa-2-azaspiro[4.5]decane-3-carboxylate
• 1399843-71-0
• Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate

• Inchi： 1S/C11H19NO3/c1-2-15-10(13)9-7-11(8-12-9)3-5-14-6-4-11/h9,12H,2-8H2,1H3
• InChI Key： QGJYLBTZMNNGKL-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNC(C(=O)OCC)C2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate

Comprehensive Overview of Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate (CAS No. 1399843-71-0)

Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate (CAS No. 1399843-71-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework, featuring an 8-oxa-2-azaspiro[4.5]decane core, offers exceptional versatility in drug design, particularly for targeting central nervous system (CNS) disorders and metabolic diseases. Researchers are increasingly exploring its potential as a bioactive scaffold due to its balanced lipophilicity and hydrogen-bonding capacity, which enhance blood-brain barrier permeability—a critical factor in modern neurology-focused drug discovery.

The compound’s ethyl carboxylate moiety further expands its utility as a synthetic intermediate, enabling derivatization into esters, amides, or carboxylic acids. This adaptability aligns with trending topics in green chemistry, where modular synthesis reduces waste and improves atom economy. Recent publications highlight its role in developing sustainable catalysts and biodegradable materials, addressing global demands for eco-friendly industrial solutions. Notably, its stability under physiological conditions makes it a candidate for prodrug formulations, a hot topic in precision medicine.

From a commercial perspective, CAS 1399843-71-0 is often searched alongside terms like "spirocyclic compound suppliers" or "high-purity heterocyclic intermediates." Analytical data—such as HPLC purity (>98%) and spectroscopic profiles (NMR, MS)—are frequently requested by buyers, reflecting the industry’s emphasis on quality control. The compound’s applications in peptide mimetics and kinase inhibitors also resonate with AI-driven drug discovery trends, where researchers leverage machine learning to predict scaffold-activity relationships.

In agrochemicals, Ethyl 8-oxa-2-azaspiro[4.5]decane-3-carboxylate has shown promise as a precursor for novel pesticide adjuvants, leveraging its sp3-rich structure to improve soil persistence and target specificity. This aligns with growing interest in low-toxicity crop protection agents, a sector projected to exceed $300 billion by 2030. Regulatory databases like REACH and PubChem list its physicochemical properties (e.g., logP ≈ 1.5, molecular weight 227.27 g/mol), aiding environmental risk assessments.

Ongoing studies explore its structure-activity relationships (SAR) in modulating G-protein-coupled receptors (GPCRs), a focal point for 40% of FDA-approved drugs. Patent analyses reveal its inclusion in combinatorial libraries for neurodegenerative disease targets, particularly Alzheimer’s and Parkinson’s. Such applications dominate academic queries, with search volumes spiking for terms like "spirocyclic CNS drugs" and "aza-spirodecane synthesis."

To optimize laboratory handling, technical bulletins recommend storage at 2–8°C under inert atmosphere, ensuring prolonged shelf-life. Synthetic protocols often employ microwave-assisted reactions or flow chemistry—methods trending in #LabTech forums for their efficiency. The compound’s chiral centers also make it relevant to asymmetric catalysis discussions, a niche with rising Google Scholar citations.

In summary, 1399843-71-0 exemplifies innovation at the intersection of medicinal chemistry and industrial applications. Its multifaceted roles—from drug discovery to material science—ensure sustained relevance in peer-reviewed journals and B2B marketplaces, while its SEO-friendly attributes (e.g., "buy ethyl spirodecane carboxylate") reflect robust commercial demand. Future research may unlock further potential in bioconjugation and nanocarrier systems, positioning it as a cornerstone of next-gen therapeutics.